Cas no 893755-07-2 (1-(3-Fluorobenzyl)piperidin-4-ylmethylamine)

1-(3-Fluorobenzyl)piperidin-4-ylmethylamine Chemical and Physical Properties
Names and Identifiers
-
- [1-(3-Fluorobenzyl)piperidin-4-yl]methylamine
- (1-(3-Fluorobenzyl)piperidin-4-yl)methanamine
- 1-[1-(3-fluorobenzyl)piperidin-4-yl]methanamine
- LS-02734
- 893755-07-2
- MFCD07365298
- 1-{1-[(3-FLUOROPHENYL)METHYL]PIPERIDIN-4-YL}METHANAMINE
- ALBB-007311
- [1-[(3-fluorophenyl)methyl]piperidin-4-yl]methanamine
- AKOS000210618
- CHEMBL4530851
- SCHEMBL5360595
- STK504448
- 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine
-
- MDL: MFCD07365298
- Inchi: 1S/C13H19FN2/c14-13-3-1-2-12(8-13)10-16-6-4-11(9-15)5-7-16/h1-3,8,11H,4-7,9-10,15H2
- InChI Key: UMRYEROXGGYCBP-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(F)=C2)CCC(CN)CC1
Computed Properties
- Exact Mass: 222.15322678g/mol
- Monoisotopic Mass: 222.15322678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.3Ų
1-(3-Fluorobenzyl)piperidin-4-ylmethylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB406535-1g |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine; . |
893755-07-2 | 1g |
€317.00 | 2025-02-13 | ||
Chemenu | CM528165-1g |
(1-(3-Fluorobenzyl)piperidin-4-yl)methanamine |
893755-07-2 | 97% | 1g |
$251 | 2022-08-31 | |
TRC | F022110-1000mg |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine |
893755-07-2 | 1g |
$ 720.00 | 2022-06-05 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038524-500mg |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine |
893755-07-2 | 500mg |
2291CNY | 2021-05-07 | ||
Ambeed | A707785-1g |
(1-(3-Fluorobenzyl)piperidin-4-yl)methanamine |
893755-07-2 | 97% | 1g |
$254.0 | 2024-04-16 | |
A2B Chem LLC | AI94601-1g |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine |
893755-07-2 | >95% | 1g |
$509.00 | 2024-04-19 | |
Crysdot LLC | CD11026697-5g |
(1-(3-Fluorobenzyl)piperidin-4-yl)methanamine |
893755-07-2 | 97% | 5g |
$752 | 2024-07-18 | |
abcr | AB406535-5 g |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine |
893755-07-2 | 5g |
€907.00 | 2023-06-17 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038524-500mg |
[1-(3-Fluorobenzyl)piperidin-4-yl]methylamine |
893755-07-2 | 500mg |
2291.0CNY | 2021-07-13 | ||
Chemenu | CM528165-5g |
(1-(3-Fluorobenzyl)piperidin-4-yl)methanamine |
893755-07-2 | 97% | 5g |
$745 | 2022-08-31 |
1-(3-Fluorobenzyl)piperidin-4-ylmethylamine Related Literature
-
Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
-
William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
-
Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
Additional information on 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine
1-(3-Fluorobenzyl)piperidin-4-ylmethylamine: A Comprehensive Overview
The compound 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine, identified by the CAS number 893755-07-2, is a fascinating molecule with significant potential in various fields of research and application. This compound, often referred to as FBBP (Fluorobenzyl Piperidine-Based Amine), has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the latest research findings, structural insights, and potential applications of this compound.
Structural Insights and Synthesis
The molecular structure of 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine consists of a piperidine ring substituted at the 4-position with a methylamine group and a 3-fluorobenzyl substituent. This combination of functional groups imparts unique chemical properties, making it a versatile molecule for various applications. Recent studies have focused on optimizing the synthesis of this compound, employing novel catalytic methods that enhance yield and reduce reaction time. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.
Biological Activity and Pharmacological Properties
Emerging research highlights the significant biological activity of 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, recent findings suggest its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been a focal point in recent investigations, further underscoring its potential in neuropharmacology.
Applications in Drug Discovery
The versatility of 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine extends to its role in drug discovery efforts. Its structural features make it an ideal scaffold for designing bioactive molecules targeting diverse therapeutic areas. For instance, researchers have explored its use as a lead compound in developing agents for treating chronic pain conditions. Furthermore, its ability to interact with various receptor systems has opened avenues for exploring its role in oncology and immunology.
Safety and Toxicological Considerations
As with any novel compound intended for therapeutic use, understanding the safety profile is paramount. Recent toxicological studies on 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine have provided valuable insights into its acute and chronic toxicity profiles. These studies reveal that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further long-term studies are warranted to fully characterize its safety profile.
Future Directions and Research Opportunities
The future of 1-(3-Fluorobenzyl)piperidin-4-ylmethylamine lies in continued exploration of its biological potential and optimization for therapeutic applications. Researchers are actively investigating methods to enhance its bioavailability and pharmacokinetic properties. Additionally, collaborative efforts between academia and industry are expected to accelerate its translation into clinical settings.
In conclusion, CAS No 893755-07-2, or 1-(3-fluorobenzyl)piperidin-4-ylmethylamine, represents a compelling molecule with vast potential across multiple disciplines. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of innovative therapeutics. As research progresses, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.
893755-07-2 (1-(3-Fluorobenzyl)piperidin-4-ylmethylamine) Related Products
- 2228929-60-8(5-(3-bromo-5-methoxypyridin-4-yl)-1,3-oxazol-2-amine)
- 2034307-48-5(1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea)
- 885949-69-9((4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone)
- 2228991-37-3(2-amino-1-5-(4-fluorophenyl)furan-2-ylpropan-1-one)
- 1241725-65-4(O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate)
- 2172127-41-0(1-(2,3,4-trichlorophenyl)ethane-1-sulfonyl fluoride)
- 1336326-59-0((2R)-1-(3-fluoro-2-methylphenyl)propan-2-amine)
- 1622406-25-0(Benzaldehyde, 4-ethenyl-2-nitro-)
- 2138033-61-9(4-Propyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
